4-Amino-5-(formamidomethyl)-2-methylpyrimidine
4-Amino-5-(formamidomethyl)-2-methylpyrimidine
4-amino-5-formamidomethyl-2-methylpyrimidine is a member of the class of aminopyrimidine with the amino group at position 4 with additional methyl and formamidomethyl substituents at positions 2 and 5 respectively. It has a role as a bacterial xenobiotic metabolite. It is an aminopyrimidine and a member of formamides.
Brand Name:
Vulcanchem
CAS No.:
1886-34-6
VCID:
VC0032735
InChI:
InChI=1S/C7H10N4O/c1-5-10-3-6(2-9-4-12)7(8)11-5/h3-4H,2H2,1H3,(H,9,12)(H2,8,10,11)
SMILES:
CC1=NC=C(C(=N1)N)CNC=O
Molecular Formula:
C7H10N4O
Molecular Weight:
166.18 g/mol
4-Amino-5-(formamidomethyl)-2-methylpyrimidine
CAS No.: 1886-34-6
Reference Standards
VCID: VC0032735
Molecular Formula: C7H10N4O
Molecular Weight: 166.18 g/mol
CAS No. | 1886-34-6 |
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Product Name | 4-Amino-5-(formamidomethyl)-2-methylpyrimidine |
Molecular Formula | C7H10N4O |
Molecular Weight | 166.18 g/mol |
IUPAC Name | N-[(4-amino-2-methylpyrimidin-5-yl)methyl]formamide |
Standard InChI | InChI=1S/C7H10N4O/c1-5-10-3-6(2-9-4-12)7(8)11-5/h3-4H,2H2,1H3,(H,9,12)(H2,8,10,11) |
Standard InChIKey | PVWNFAGYFUUDRC-UHFFFAOYSA-N |
SMILES | CC1=NC=C(C(=N1)N)CNC=O |
Canonical SMILES | CC1=NC=C(C(=N1)N)CNC=O |
Description | 4-amino-5-formamidomethyl-2-methylpyrimidine is a member of the class of aminopyrimidine with the amino group at position 4 with additional methyl and formamidomethyl substituents at positions 2 and 5 respectively. It has a role as a bacterial xenobiotic metabolite. It is an aminopyrimidine and a member of formamides. |
Synonyms | 2-Methyl-4-amino-5-(formylaminomethyl)pyrimidine; 4-Amino-5-((formylamino)methyl)-2-methylpyrimidine; N-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]formamide; |
PubChem Compound | 597195 |
Last Modified | Nov 11 2021 |
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